Cas no 2719-05-3 (FH1)

• Product Name: FH1
• CAS No: 2719-05-3
• Molecular Formula: C₁₇H₁₈N₂O₂
• Molecular Weight: 282.3370
• MDL: MFCD00027653
• CID: 259688
• PubChem ID: 94990

FH1 Properties

Names and Identifiers

• Acetamide,N,N'-(methylenedi-4,1-phenylene)bis-
• FH1
• 4,4'-DIACETAMIDODIPHENYLMETHANE
• FH1(BRD-K4477)
• 4,4'-diacetoamino-diphenylmethane
• 4,4'-Diacetyldiaminodiphenylmethan
• 4',4''-METHYLENEBIS(ACETANILIDE)
• 4.4'-Bis-acetamino-diphenylmethan
• BRDK4477
• BRD-K4477
• N,N'-AcetylMDA
• N,N'-diacetyl-4,4'-methylenedianiline
• NSC 12407
• N,N′-(Methylenedi-4,1-phenylene)bis-acetamide
• N,N′-(Methylenedi-4,1-phenylene)diacetamide
• N,N'-(Methylenebis(4,1-phenylene))diacetamide
• FH 1
• Bis(4-acetamidophenyl)methane
• Methylenebis-4,4'-acetanilide
• N,N'-Diacetyl-4,4'-diaminodiphenylmethane
• Acetamide, N,N'-(methylenedi-4,1-phenylene)bis-
• N,N'-(4,4'-methylenebis(4,1-phenylene))diacetamide
• N-[4-[(4-acetamidophenyl)methyl]phenyl]acetamide
• N,N'-(methylenedi-4,1-phenylene)bis(acetamide)
• N-{4-[(4-Acetamidophenyl)methyl]phenyl}acetamide
• NSC12407
• N,N'-AcetylM
• HMS1529B03
• s7450
• N,N'-(Methylenedi-4,1-phenylene)bis- acetamide
• 2719-05-3
• CCG-267267
• AC-33028
• HMS3653F05
• SCHEMBL274924
• I11729
• AM85691
• CS-3330
• MFCD00027653
• HB3565
• BCP09483
• NCGC00176495-01
• AS-16810
• NSC-12407
• UNII-U2D9UMX8Z2
• AKOS002813448
• N,N'-(Methylenedi-4,1-phenylene)bis-acetamide
• BRD-K44777625-001-01-9
• CCRIS 5692
• U2D9UMX8Z2
• N,4'-diaminodiphenylmethane
• CHEMBL478306
• EX-A1971
• N-[4-(4-Acetamidobenzyl)Phenyl]Acetamide
• Oprea1_225761
• NSC 12407;BRD-K4477
• BRD4477
• HY-12346
• Acetanilide, 4',4'''-methylenebis-
• Acetamide,N'-(methylenedi-4,1-phenylene)bis-
• SW220056-1
• BRD K4477
• BRD-4477
• FH-1
• Acetanilide,4'''-methylenebis-
• DTXSID40872849
• p,p'-Methylenebisacetanilide
• Maybridge4_002841
• BRD-K44777625-001-03-5
• DB-047176
• GLXC-03607

• MDL： MFCD00027653
• InChIKey： OEXMNSOPAKOPEF-UHFFFAOYSA-N
• Inchi： 1S/C17H18N2O2/c1-12(20)18-16-7-3-14(4-8-16)11-15-5-9-17(10-6-15)19-13(2)21/h3-10H,11H2,1-2H3,(H,18,20)(H,19,21)
• SMILES： O=C(C([H])([H])[H])N([H])C1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])C1C([H])=C([H])C(=C([H])C=1[H])N([H])C(C([H])([H])[H])=O

Computed Properties

• Exact Mass: 282.13700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 282.137
• Heavy Atom Count: 21
• Complexity: 320
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 58.2

Experimental Properties

• LogP: 3.34020
• PSA: 58.20000
• Refractive Index: 1.634 
• Boiling Point: 564.6±43.0 °C at 760 mmHg
• Melting Point: No data available
• Vapor Pressure: 0.0±1.5 mmHg at 25°C
• Flash Point: 217.8±28.3 °C
• Color/Form: No data available
• Density: 1.2±0.1 g/cm3